1-Hydroxy-2-methyl-6-phenoxyhexane

• Molecular Formula: C13H20O2
• Molecular Weight: 208.30 g/mol
• IUPAC Name: 2-methyl-6-phenoxyhexan-1-ol
• InChI: InChI=1S/C13H20O2/c1-12(11-14)7-5-6-10-15-13-8-3-2-4-9-13/h2-4,8-9,12,14H,5-7,10-11H2,1H3
• InChI Key: QUSWUSRPBIWVKF-UHFFFAOYSA-N
• Canonical SMILES: CC(CCCCOC1=CC=CC=C1)CO

Description

1-Hydroxy-2-methyl-6-phenoxyhexane is a useful research compound. Its molecular formula is C13H20O2 and its molecular weight is 208.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 129 g of 2-methyl-6-phenoxy-hexanoic acid in 200 ml of absolute ether and 100 ml of absolute THF was added dropwise, under exclusion of humidity, to 32 g (0.84 mol) of LiAlH4 in 1.2 l of absolute ether. After reflux and stirring for 5 hours the LiAlH4 in excess was destroyed with acetic acid and then destroyed by dropwise addition of water and a 10% sulfuric acid. The organic layer was washed with saturated NaHCO3 -solution, dried and evaporated. The crude product was immediately further reacted.